N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]-N-methyl-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide

• IUPAC Name: N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-N-methyl-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide
• InChI: InChI=1S/C16H21N3O3S/c1-11-9-12(2)19(17-11)6-4-5-18(3)16(20)15-14-13(10-23-15)21-7-8-22-14/h9-10H,4-8H2,1-3H3
• InChI Key: QCTBLVHROYKFMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCCN(C)C(=O)C2=C3C(=CS2)OCCO3)C
• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol

Description

“N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]-N-methyl-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide” is a complex organic compound. It contains a dihydrothiadiazine moiety fused with a triazole ring, further connected to a pyrazole ring through a carbon–nitrogen single bond.

Scientific Research Applications

Cytotoxic and Anticancer Activities

• Carboxamide derivatives of benzo[b][1,6]naphthyridines, which are structurally related to the queried compound, have demonstrated potent cytotoxic properties in various cancer cell lines, including murine leukemia and human Jurkat leukemia cells. This research suggests potential applications in the development of anticancer agents (Deady et al., 2003).
• Additionally, compounds similar to the queried chemical have been synthesized and shown notable anticancer activities in various cancer cell lines, highlighting their potential in cancer treatment research (Ahsan, 2012).

Antioxidant and Antimicrobial Activities

• Research into similar pyrazole derivatives has shown promising results in antioxidant, antitumor, and antimicrobial activities. This suggests potential research applications in developing treatments for related health conditions (El‐Borai et al., 2013).
• Novel pyrimidiopyrazole derivatives, which are structurally related, have been synthesized and displayed significant in vitro antitumor activity against specific cell lines. This underscores the potential for similar compounds in cancer research (Fahim et al., 2019).

Synthesis and Structural Analysis

• The synthesis of related pyrazole compounds and their structural analysis, including X-ray crystallography, offers insights into the molecular configuration and potential pharmacological applications of similar compounds (Kumara et al., 2018).